Cas no 878742-12-2 (methyl 3-bromo-5-(1-cyano-1-methylethyl)benzoate)

• Product Name: methyl 3-bromo-5-(1-cyano-1-methylethyl)benzoate
• CAS No: 878742-12-2
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 2147286
• PubChem ID: 68955558
• Update Time: 2025-04-21

methyl 3-bromo-5-(1-cyano-1-methylethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-5-(1-cyano-1-methylethyl)benzoate
• Methyl 3-bromo-5-(2-cyanopropan-2-yl)benzoate
• SCHEMBL4207015
• DB-343320
• 878742-12-2

• Inchi： 1S/C12H12BrNO2/c1-12(2,7-14)9-4-8(11(15)16-3)5-10(13)6-9/h4-6H,1-3H3
• InChI Key： XGVCMUBNAFFDOH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=C(C=1)C(C#N)(C)C

Computed Properties

• Exact Mass: 281.00514Da
• Monoisotopic Mass: 281.00514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1Ų